N-(3-fluorophenyl)-2-{[2-(4-methoxyphenyl)quinolin-4-yl]oxy}acetamide

• IUPAC Name: N-(3-fluorophenyl)-2-[2-(4-methoxyphenyl)quinolin-4-yl]oxyacetamide
• InChI: InChI=1S/C24H19FN2O3/c1-29-19-11-9-16(10-12-19)22-14-23(20-7-2-3-8-21(20)27-22)30-15-24(28)26-18-6-4-5-17(25)13-18/h2-14H,15H2,1H3,(H,26,28)
• InChI Key: MXVOOYJTRYTIJL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NC3=CC=CC=C3C(=C2)OCC(=O)NC4=CC(=CC=C4)F
• Molecular Formula: C24H19FN2O3
• Molecular Weight: 402.4 g/mol

Description

N-(3-fluorophenyl)-2-{[2-(4-methoxyphenyl)quinolin-4-yl]oxy}acetamide, commonly known as FMQA, is a synthetic compound with a broad range of applications in scientific research and laboratory experiments. This compound is a member of the quinoline family, which has been widely studied for its biological activities and potential therapeutic applications. FMQA is a versatile compound that can be used in a variety of scientific research and lab experiments, due to its unique chemical structure and properties.

Scientific Research Applications

FMQA has been widely studied for its potential applications in scientific research. The compound has been used as a model system for studying the structure and function of proteins, as well as for drug design and development. Additionally, FMQA has been used to synthesize novel compounds with potential therapeutic applications, such as anti-cancer agents and antimicrobial agents.

Mechanism of Action

The mechanism of action of FMQA is not yet fully understood. However, it is believed that the compound binds to specific receptors on the cell surface and modulates their activity. This binding leads to a cascade of biochemical and physiological effects, which can be studied to gain a better understanding of the compound's mechanism of action.
Biochemical and Physiological Effects
FMQA has been shown to have a range of biochemical and physiological effects, depending on the concentration and the target cell or tissue. At low concentrations, the compound has been shown to modulate the activity of certain enzymes and proteins, as well as to inhibit the growth of certain types of bacteria and fungi. At higher concentrations, FMQA has been shown to induce apoptosis in certain types of cancer cells, as well as to inhibit the growth of certain types of tumors.

Advantages and Limitations for Lab Experiments

FMQA has several advantages for lab experiments. The compound is relatively easy to synthesize, and it can be used to study a wide range of biochemical and physiological effects. Additionally, the compound is relatively stable and can be stored for long periods of time. However, FMQA also has some limitations. The compound is not very soluble in water, and it is not very stable in acidic or basic conditions. Additionally, the compound can be toxic at high concentrations, and it can interact with other compounds in a lab setting.

Future Directions

The potential applications of FMQA are vast, and there are many possible future directions for research. One possible direction is to further explore the biochemical and physiological effects of the compound, as well as its potential therapeutic applications. Additionally, further studies could be conducted to better understand the compound's mechanism of action and to develop novel compounds with similar properties. Furthermore, studies could be conducted to explore the potential of FMQA as a drug delivery system, as well as to develop new methods for synthesizing the compound. Finally, studies could be conducted to explore the potential of FMQA as a biomarker for certain diseases or conditions.

Synthesis Methods

FMQA can be synthesized by a variety of methods, including a two-step synthesis from commercially available starting materials. The first step involves the reaction of 4-methoxybenzaldehyde with 2-aminoquinoline to form a Schiff base, which is then reacted with 3-fluorophenylacetyl chloride to form the desired product. This method is relatively simple and yields high yields of the desired compound.